(1,2,4)Triazolo(1,5-a)pyrimidin-7-amine, N,N-diethyl-5-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-

• CAS RN: 168152-70-3
• Molecular Formula: C26H29N9
• Molecular Weight: 467.6 g/mol
• IUPAC Name: N,N-diethyl-5-propyl-6-[[4-[2-(2H-tetrazol-5-yl)phenyl]phenyl]methyl]-[1,2,4]triazolo[1,5-a]pyrimidin-7-amine
• InChI: InChI=1S/C26H29N9/c1-4-9-23-22(25(34(5-2)6-3)35-26(29-23)27-17-28-35)16-18-12-14-19(15-13-18)20-10-7-8-11-21(20)24-30-32-33-31-24/h7-8,10-15,17H,4-6,9,16H2,1-3H3,(H,30,31,32,33)
• InChI Key: AQPXLAPRURJICX-UHFFFAOYSA-N
• SMILES: CCCC1=NC2=NC=NN2C(=C1CC3=CC=C(C=C3)C4=CC=CC=C4C5=NNN=N5)N(CC)CC

Description

(1,2,4)Triazolo(1,5-a)pyrimidin-7-amine, N,N-diethyl-5-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- is a chemical compound that has been the subject of extensive scientific research. This compound is of interest due to its potential applications in the field of medicine, particularly as a potential treatment for various diseases.

Scientific Research Applications

(1,2,4)Triazolo(1,5-a)pyrimidin-7-amine, N,N-diethyl-5-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- has been the subject of extensive scientific research due to its potential applications in the field of medicine. This compound has been found to have potential therapeutic effects for a variety of diseases, including cancer, Alzheimer's disease, and Parkinson's disease.

Mechanism of Action

The mechanism of action of (1,2,4)Triazolo(1,5-a)pyrimidin-7-amine, N,N-diethyl-5-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- is not fully understood. However, it is believed to work by inhibiting certain enzymes and proteins that are involved in the development and progression of various diseases.
Biochemical and Physiological Effects:
The biochemical and physiological effects of (1,2,4)Triazolo(1,5-a)pyrimidin-7-amine, N,N-diethyl-5-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- have been studied extensively in vitro and in vivo. This compound has been found to have a variety of effects on cellular processes, including cell proliferation, apoptosis, and DNA synthesis. Additionally, this compound has been found to have effects on various physiological systems, including the cardiovascular and nervous systems.

Advantages and Limitations for Lab Experiments

One advantage of using (1,2,4)Triazolo(1,5-a)pyrimidin-7-amine, N,N-diethyl-5-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- in lab experiments is its potential therapeutic effects for a variety of diseases. Additionally, this compound is relatively easy to synthesize, making it a readily available compound for research purposes. However, one limitation of using this compound in lab experiments is its potential toxicity, which can limit its use in certain experiments.

Future Directions

There are many potential future directions for research involving (1,2,4)Triazolo(1,5-a)pyrimidin-7-amine, N,N-diethyl-5-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)-. One potential direction is to further explore its potential therapeutic effects for various diseases, including cancer, Alzheimer's disease, and Parkinson's disease. Additionally, future research could focus on improving the synthesis method for this compound, as well as developing more effective and efficient methods for delivering this compound to target tissues. Finally, future research could explore the potential toxicity of this compound and develop strategies to mitigate its toxic effects.

Synthesis Methods

The synthesis of (1,2,4)Triazolo(1,5-a)pyrimidin-7-amine, N,N-diethyl-5-propyl-6-((2'-(1H-tetrazol-5-yl)(1,1'-biphenyl)-4-yl)methyl)- involves a multi-step process. The first step involves the preparation of 2-(1H-tetrazol-5-yl) biphenyl-4-carboxylic acid, which is then converted to the corresponding acid chloride. The acid chloride is then reacted with the appropriate amine to form the corresponding amide. The amide is then cyclized to form the final product.